(11Z,13Z)-hexadeca-11,13-dien-1-ol

Description

(11Z,13Z)-hexadeca-11,13-dien-1-ol is a chemical compound belonging to the fatty alcohol class of organic compounds. It features a 16-carbon chain with two double bonds at the 11th and 13th positions and a hydroxyl group (-OH) at the first carbon. This compound is notable for its role as a pheromone in insects, particularly moths, where it facilitates mating communication. The IUPAC name for this compound is (11Z,13Z)-hexadeca-11,13-dien-1-ol, its molecular formula is C16H30O, and it has a molecular weight of 238.41 g/mol .

The synthesis of (11Z,13Z)-hexadeca-11,13-dien-1-ol typically involves several steps, beginning with commercially available 10-bromo-1-decanol. The process includes the alkylation of lithium alkyne under low-temperature conditions, followed by cis-Wittig olefination of the aldehyde with propylidentriphenylphosphorane, and concludes with hydroboration-protonolysis of the alkyne to yield the target compound. Industrially, the production methods are similar but optimized for maximizing yield, purity, and minimizing environmental impact. (11Z,13Z)-hexadeca-11,13-dien-1-ol can undergo chemical reactions such as oxidation, reduction, and substitution. Oxidation of the hydroxyl group can form (11Z,13Z)-hexadeca-11,13-dienal, while reduction can produce saturated alcohols, and substitution can yield esters or ethers.

Beyond its role as an insect pheromone, (11Z,13Z)-hexadeca-11,13-dien-1-ol has applications in scientific research, including its use as a precursor in synthesizing other complex organic molecules, studying insect communication and behavior, exploring potential therapeutic applications in medicine, and developing pheromone-based pest control methods. A similar chemical compound is acetic acid, hexadeca-11,13-dien-1-ol, which has a molecular weight of 298.46100 .

• CAS No.: 71720-83-7
• Product Name: (11Z,13Z)-hexadeca-11,13-dien-1-ol
• Molecular Formula: C16H30O
• Molecular Weight: 238.41 g/mol
• IUPAC Name: (11Z,13Z)-hexadeca-11,13-dien-1-ol
• Standard InChI: InChI=1S/C16H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h3-6,17H,2,7-16H2,1H3/b4-3-,6-5-
• Standard InChIKey: GKFQVSXEEVMHMA-OUPQRBNQSA-N
• SMILES: CCC=CC=CCCCCCCCCCCO
• Canonical SMILES: CCC=CC=CCCCCCCCCCCO
• Purity: 96%
• Synonyms: Z11,Z13-16:OH
• PubChem Compound: 5365563
• Last Modified: Feb 18 2024